Cas no 1250065-72-5 ((1-ethyl-1H-pyrazol-4-yl)methanethiol)

• Product Name: (1-ethyl-1H-pyrazol-4-yl)methanethiol
• CAS No: 1250065-72-5
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6329000
• PubChem ID: 62126720
• Update Time: 2025-09-27

(1-ethyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-4-yl)methanethiol
• AKOS011406838
• 1250065-72-5
• EN300-1289037

• Inchi： 1S/C6H10N2S/c1-2-8-4-6(5-9)3-7-8/h3-4,9H,2,5H2,1H3
• InChI Key： NMSIJQBSQNIPPX-UHFFFAOYSA-N
• SMILES： SCC1C=NN(C=1)CC

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 18.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-ethyl-1H-pyrazol-4-yl)methanethiol

Introduction to (1-ethyl-1H-pyrazol-4-yl)methanethiol (CAS No. 1250065-72-5)

Compound (1-ethyl-1H-pyrazol-4-yl)methanethiol, identified by its Chemical Abstracts Service registry number CAS No. 1250065-72-5, is a significant molecule in the field of pharmaceutical and biochemical research. This heterocyclic thiol derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrazole class, which is well-documented for its versatility in medicinal chemistry.

The molecular structure of (1-ethyl-1H-pyrazol-4-yl)methanethiol consists of a pyrazole ring substituted with an ethyl group at the 1-position and a methanethiol moiety at the 4-position. This configuration imparts specific chemical reactivity, making it a valuable intermediate in synthetic chemistry. The pyrazole core is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for the design of bioactive molecules.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The thiol group in (1-ethyl-1H-pyrazol-4-yl)methanethiol further enhances its potential as a pharmacophore by allowing for covalent bond formation with biological targets.

One of the most compelling aspects of (1-ethyl-1H-pyrazol-4-yl)methanethiol is its role in the synthesis of more complex pharmacological agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethyl group at the 1-position provides a handle for further functionalization, enabling the creation of derivatives with tailored biological profiles.

Advances in computational chemistry have also facilitated the study of (1-ethyl-1H-pyrazol-4-yl)methanethiol by allowing for detailed molecular modeling and virtual screening. These techniques have helped identify potential binding modes with target proteins, providing insights into how this compound might interact within biological systems. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of (1-ethyl-1H-pyrazol-4-yl)methanethiol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps often include condensation reactions to form the pyrazole ring followed by selective substitution to introduce the ethyl and thiol groups. Recent innovations in synthetic methodologies have improved yields and purity, making this compound more accessible for research purposes.

In clinical research, (1-ethyl-1H-pyrazol-4-yl)methanethiol has been investigated for its potential as an adjuvant in therapeutic strategies. Preclinical studies suggest that it may enhance the efficacy of existing drugs by modulating key signaling pathways. The compound's ability to form disulfide bonds with other biomolecules also opens avenues for applications in redox biology and bioconjugation techniques.

The safety profile of (1-ethyl-1H-pyrazol-4-ylmethanethiol is an important consideration in its application. While preliminary studies indicate moderate toxicity at higher concentrations, its utility as a building block for more potent drugs often justifies further exploration. Rigorous toxicological assessments are ongoing to fully understand its pharmacological safety.

Future directions in research may explore derivatives of (1 ethyl - 1 H - pyrazol - 4 - ylmethanethiol) designed for specific therapeutic applications. By modifying substituents on the pyrazole ring or introducing additional functional groups, scientists aim to optimize bioavailability and target specificity. These efforts align with global trends toward personalized medicine and precision therapeutics.

The interdisciplinary nature of work involving (1 ethyl - 1 H - pyrazol - 4 - ylmethanethiol underscores the collaborative spirit within scientific communities. Chemists collaborate with biologists, pharmacologists, and computer scientists to translate basic discoveries into tangible medical advances. This synergy is essential for pushing forward innovations that address complex diseases.